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Compound of Interest

Compound Name: Dimethyltin oxide

Cat. No.: B1585837 Get Quote

An In-depth Technical Guide to Dimethyltin Oxide

Introduction
Dimethyltin oxide (DMTO), systematically named dimethyloxostannane, is an organotin

compound with the chemical formula C₂H₆OSn.[1] It presents as a white to off-white crystalline

powder.[2][3] This compound serves as a crucial intermediate and building block in organotin

chemistry. Its applications span various industrial and research fields, including its use as a

catalyst in polymerization, a stabilizer for plastics, and a biocide.[1][2] For researchers and

professionals in drug development, dimethyltin oxide is a subject of interest due to its

biological activities and its role as a precursor for synthesizing other organotin compounds with

potential therapeutic applications.[2][4] However, its inherent toxicity necessitates careful

handling and a thorough understanding of its properties.[1][5] This guide provides a

comprehensive overview of the chemical and physical properties, synthesis protocols,

applications, and toxicological profile of dimethyltin oxide.

Chemical and Physical Properties
The fundamental properties of dimethyltin oxide are summarized in the table below, providing

a quick reference for laboratory and research use.
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Property Value References

CAS Number 2273-45-2 [1][2][3][6]

Molecular Formula C₂H₆OSn [1][2][6]

Molecular Weight 164.78 g/mol [1][2][6]

Appearance
White to off-white or beige

powder/crystalline solid
[1][2][3]

Melting Point 380-390 °C / 395 °C [1][2]

Solubility

Insoluble in water; soluble in

strong aqueous acids (e.g.,

HCl, H₂SO₄, HNO₃)

Synonyms Dimethyloxostannane, DMTO [2]

EC Number 218-881-7 [3]

PubChem ID 75277 [2][3]

Synthesis of Dimethyltin Oxide
Several methods are employed for the synthesis of dimethyltin oxide, each with distinct

advantages depending on the desired scale and purity.

Synthesis Methodologies
Hydrolysis of Dimethyltin Dichloride: A common laboratory-scale method involves the

hydrolysis of dimethyltin dichloride in an aqueous solution. The addition of a base, such as

sodium hydroxide or ammonia, to a solution of dimethyltin dichloride precipitates the

insoluble dimethyltin oxide.[1][7] The equilibrium of this reaction is dependent on the pH

and ionic strength of the solution.[1]

Direct Oxidation of Dimethyltin Dichloride: This method utilizes oxidizing agents like

hydrogen peroxide or oxygen to convert dimethyltin dichloride into dimethyltin oxide.[1]

Direct Alkylation of Metallic Tin: For industrial-scale production, a more economically viable

route involves the direct reaction of powdered tin metal with an alcohol, such as methanol, at
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elevated temperatures (200-400 °C) in the presence of a catalyst.[1][8] This process avoids

the creation of corrosive alkyltin chloride intermediates.[8]

Experimental Protocols
Protocol 1: Synthesis via Hydrolysis of Dimethyltin Dichloride[7]

Dissolution: Prepare a solution of dimethyltin dichloride in water.

Precipitation: Slowly add a calculated amount of a base, such as 0.5 N sodium hydroxide or

an ammonium hydroxide buffer (e.g., 1 M NH₄Cl with added NH₃ to achieve a pH of 8-9), to

the dimethyltin dichloride solution with constant stirring.

Formation: A fine white precipitate of dimethyltin oxide will form.

Isolation: The precipitate can be isolated by centrifugation or filtration.

Washing: Wash the collected solid with deionized water to remove any soluble impurities.

Drying: Dry the purified dimethyltin oxide under vacuum.

Protocol 2: Industrial Synthesis via Direct Alkylation of Tin Metal[8]

Reaction Setup: In a suitable high-temperature reactor, charge powdered tin metal and an

acidic catalyst (e.g., anhydrous aluminum chloride or zinc chloride).

Reaction Conditions: Introduce an alcohol, such as methanol, into the reactor. Heat the

mixture to a temperature between 200-400 °C.

Reaction Progression: The reaction proceeds to form dimethyltin oxide. The yield can be

significantly enhanced by the presence of the catalyst. For instance, using anhydrous

aluminum chloride as a catalyst can result in a 93% yield.[8]

Product Isolation: The resulting dimethyltin oxide can be isolated from the reaction mixture.
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Caption: Synthesis pathways for dimethyltin oxide.

Applications in Research and Drug Development
Dimethyltin oxide's unique properties make it a versatile compound in various research and

industrial settings.

Catalysis: It is an effective catalyst in polymerization reactions, particularly in the

manufacturing of polyurethanes and polyester resins for powder coatings.[1][2]

Polymer Stabilization: In the plastics industry, it is used as a heat stabilizer for polyvinyl

chloride (PVC) to prevent degradation during processing at high temperatures.[2][9]

Biocidal Applications: Its antifungal and antibacterial properties are utilized in the formulation

of agricultural and industrial biocides, as well as in anti-fouling paints for marine applications.
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[1][2][4]

Precursor in Organic Synthesis: In medicinal chemistry, dimethyltin oxide serves as a

precursor for the synthesis of other organotin compounds that are explored for potential

therapeutic uses, including cancer research.[2][4]

Model Compound for Research: DMTO is used as a model compound for investigating the

chemistry and toxicology of organotin compounds.[1] Its neurotoxic properties have been

studied in animal models to understand mechanisms of neurodegeneration.[1]

Toxicology and Safety
Dimethyltin oxide is a toxic compound that requires strict safety measures during handling.

Toxicological Profile
The table below summarizes the hazard classifications for dimethyltin oxide.

Hazard Class Hazard Statement References

Acute Oral Toxicity H301: Toxic if swallowed [3][5]

Acute Dermal Toxicity
H311: Toxic in contact with

skin
[5]

Acute Inhalation Toxicity H331: Toxic if inhaled [5]

Skin Irritation H315: Causes skin irritation [5]

Eye Irritation
H319: Causes serious eye

irritation
[5]

Mechanism of Neurotoxicity
The neurotoxicity of dimethyltin oxide is a significant concern. One of the proposed

mechanisms involves the inhibition of key enzymes within the nervous system.[1] Specifically, it

is believed to inhibit butyrylcholinesterase, an enzyme responsible for the breakdown of the

neurotransmitter acetylcholine.[1] The disruption of acetylcholine signaling leads to a cascade
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of downstream effects, ultimately resulting in neuronal cell death.[1] It is important to note that

due to its toxicity, DMTO itself is not used therapeutically.[1]
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Caption: Proposed mechanism of dimethyltin oxide neurotoxicity.

Safety and Handling
Given its toxicity, appropriate personal protective equipment (PPE), including gloves, safety

goggles, and respiratory protection, should be worn when handling dimethyltin oxide.[5] It

should be handled in a well-ventilated area, preferably in a fume hood.[5] In case of exposure,
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immediate medical attention is advised.[10] Long-term exposure to dust or fumes of inorganic

tin compounds may lead to a benign pneumoconiosis known as stannosis.[10][11]

Conclusion
Dimethyltin oxide is an organotin compound with significant industrial and research

applications. Its utility as a catalyst, stabilizer, and synthetic precursor is well-established. For

professionals in drug development and related scientific fields, it is a valuable model compound

and a starting material for novel organotin-based molecules. However, its pronounced toxicity

demands a thorough understanding of its properties and adherence to strict safety protocols to

ensure safe handling and use in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585837#dimethyltin-oxide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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